![molecular formula C10H15BrN4 B7577571 4-N-(5-bromopyrimidin-2-yl)cyclohexane-1,4-diamine](/img/structure/B7577571.png)
4-N-(5-bromopyrimidin-2-yl)cyclohexane-1,4-diamine
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Overview
Description
4-N-(5-bromopyrimidin-2-yl)cyclohexane-1,4-diamine, also known as BAY 73-4506, is a chemical compound that belongs to the class of protein kinase inhibitors. It was developed by Bayer HealthCare Pharmaceuticals and is currently being studied for its potential use in cancer treatment.
Mechanism of Action
4-N-(5-bromopyrimidin-2-yl)cyclohexane-1,4-diamine 73-4506 exerts its antitumor effects by inhibiting the activity of several protein kinases that are involved in tumor growth and angiogenesis. It blocks the activation of VEGFR, PDGFR, and FGFR, which are receptors that are overexpressed in many types of cancer cells. By inhibiting these receptors, this compound 73-4506 prevents the growth and proliferation of tumor cells and inhibits the formation of new blood vessels that are necessary for tumor growth.
Biochemical and Physiological Effects:
This compound 73-4506 has been shown to have several biochemical and physiological effects. It inhibits the activity of several protein kinases that are involved in tumor growth and angiogenesis, which leads to the inhibition of tumor cell proliferation and the formation of new blood vessels. This compound 73-4506 has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound 73-4506 has been shown to enhance the activity of chemotherapy drugs, which may lead to improved outcomes in cancer patients.
Advantages and Limitations for Lab Experiments
4-N-(5-bromopyrimidin-2-yl)cyclohexane-1,4-diamine 73-4506 has several advantages and limitations for lab experiments. One advantage is that it has demonstrated antitumor activity in preclinical studies and is currently being evaluated in clinical trials, which suggests that it may have potential as a cancer treatment. Another advantage is that it has been shown to enhance the activity of chemotherapy drugs, which may lead to improved outcomes in cancer patients. However, a limitation of this compound 73-4506 is that it is a multi-kinase inhibitor, which means that it may have off-target effects that could lead to toxicity or other adverse effects.
Future Directions
There are several future directions for the study of 4-N-(5-bromopyrimidin-2-yl)cyclohexane-1,4-diamine 73-4506. One direction is to further investigate its potential as a cancer treatment, particularly in combination with other chemotherapy drugs. Another direction is to explore its potential use in other diseases or conditions, such as inflammatory disorders or cardiovascular disease. Additionally, further research is needed to better understand its mechanism of action and to identify potential biomarkers that could be used to predict its efficacy in cancer patients.
Synthesis Methods
The synthesis of 4-N-(5-bromopyrimidin-2-yl)cyclohexane-1,4-diamine 73-4506 involves the reaction of 5-bromopyrimidine-2-carboxylic acid with cyclohexane-1,4-diamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature under an inert atmosphere. The crude product is then purified by column chromatography or recrystallization to obtain the final product.
Scientific Research Applications
4-N-(5-bromopyrimidin-2-yl)cyclohexane-1,4-diamine 73-4506 has been extensively studied for its potential use in cancer treatment. It is a multi-kinase inhibitor that targets several signaling pathways involved in tumor growth and angiogenesis. It has been shown to inhibit the activity of vascular endothelial growth factor receptor (VEGFR), platelet-derived growth factor receptor (PDGFR), and fibroblast growth factor receptor (FGFR), among others. This compound 73-4506 has demonstrated antitumor activity in preclinical studies and is currently being evaluated in clinical trials for the treatment of various types of cancer, including hepatocellular carcinoma, colorectal cancer, and non-small cell lung cancer.
properties
IUPAC Name |
4-N-(5-bromopyrimidin-2-yl)cyclohexane-1,4-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15BrN4/c11-7-5-13-10(14-6-7)15-9-3-1-8(12)2-4-9/h5-6,8-9H,1-4,12H2,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIXOVWZNLHBMBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1N)NC2=NC=C(C=N2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15BrN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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